Cas no 661459-05-8 (1-(tert-butoxy)carbonyl-3-methylpiperidine-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-methylpiperidine-2-carboxylic acid
• CAS No: 661459-05-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 1056025
• PubChem ID: 14482388
• Update Time: 2025-06-07

1-(tert-butoxy)carbonyl-3-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-3-methylpiperidine-2-carboxylic acid
• 3-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
• 3-methyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
• 1-(tert-butoxy)carbonyl-3-methylpiperidine-2-carboxylic acid
• cis-1-(tert-Butoxycarbonyl)-3-methylpiperidine-2-carboxylic acid
• DB-339459
• 1-tert-butoxycarbonyl-3-methyl-piperidine-2-carboxylic acid
• OBOHPFVTEILYQF-UHFFFAOYSA-N
• AM804009
• W10190
• 1-[(tert-butoxy)carbonyl]-3-methylpiperidine-2-carboxylic acid
• AKOS015919986
• SCHEMBL5955691
• 661459-05-8
• 123834-09-3
• CS-0237918
• SB44174
• EN300-188072
• 1-(tert-Butoxycarbonyl)-3-(carboxy)-3-methylpiperidine
• DTXSID50560841
• 1-(tert-Butoxycarbonyl)-3-methylpiperidine-2-carboxylicacid
• 1,2-Piperidinedicarboxylic acid, 3-methyl-, 1-(1,1-dimethylethyl) ester

• MDL： MFCD20230566
• Inchi： 1S/C12H21NO4/c1-8-6-5-7-13(9(8)10(14)15)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)
• InChI Key： OBOHPFVTEILYQF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C)C1C(=O)O)=O

Computed Properties

• Exact Mass: 242.1393
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 69.67

Additional information on 1-(tert-butoxy)carbonyl-3-methylpiperidine-2-carboxylic acid

Introduction to 1-(tert-butoxy)carbonyl-3-methylpiperidine-2-carboxylic acid (CAS No. 661459-05-8)

1-(tert-butoxy)carbonyl-3-methylpiperidine-2-carboxylic acid (CAS No. 661459-05-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-3-methylpiperidine-2-carboxylic acid, is a valuable building block for the synthesis of complex molecules, particularly in the development of novel drugs and therapeutic agents.

The chemical structure of 1-(tert-butoxy)carbonyl-3-methylpiperidine-2-carboxylic acid features a tert-butoxycarbonyl (Boc) protecting group, which is commonly used to protect the amino functionality during organic synthesis. The Boc group can be readily removed under acidic conditions, making it an ideal choice for stepwise synthesis of peptides and other nitrogen-containing compounds. The presence of the methyl group on the piperidine ring adds steric bulk and influences the conformational properties of the molecule, which can be crucial for optimizing its biological activity.

In recent years, 1-(tert-butoxy)carbonyl-3-methylpiperidine-2-carboxylic acid has been extensively studied for its potential applications in drug discovery. One notable area of research involves its use as a precursor in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of compounds derived from Boc-3-methylpiperidine-2-carboxylic acid, which exhibited potent inhibitory activity against a key enzyme involved in cancer progression.

The versatility of 1-(tert-butoxy)carbonyl-3-methylpiperidine-2-carboxylic acid extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a chiral ligand in asymmetric catalysis. Chiral ligands play a crucial role in the synthesis of enantiomerically pure compounds, which are essential for many pharmaceutical applications. Research published in the Tetrahedron: Asymmetry demonstrated that Boc-3-methylpiperidine-2-carboxylic acid-derived ligands could significantly enhance the enantioselectivity of certain catalytic reactions, opening up new avenues for the efficient production of chiral drugs.

In addition to its synthetic and catalytic applications, 1-(tert-butoxy)carbonyl-3-methylpiperidine-2-carboxylic acid has shown promise in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. A study published in the European Journal of Medicinal Chemistry highlighted the use of Boc-3-methylpiperidine-2-carboxylic acid-based prodrugs to improve the pharmacokinetic properties and reduce the side effects of certain therapeutic agents.

The safety and stability of 1-(tert-butoxy)carbonyl-3-methylpiperidine-2-carboxylic acid are also important considerations for its practical application. This compound is generally stable under standard laboratory conditions and can be stored without significant degradation. However, it is important to handle it with care to avoid exposure to acidic conditions, which can lead to premature deprotection of the Boc group.

In conclusion, 1-(tert-butoxy)carbonyl-3-methylpiperidine-2-carboxylic acid (CAS No. 661459-05-8) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an invaluable tool for scientists working on drug discovery and development projects. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the field.